Cas no 7299-42-5 (2-(4-methylidenecyclohexyl)propan-2-ol)

• Product Name: 2-(4-methylidenecyclohexyl)propan-2-ol
• CAS No: 7299-42-5
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 977713
• PubChem ID: 81722
• Update Time: 2025-07-18

2-(4-methylidenecyclohexyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• alpha,alpha-dimethyl-4-methylenecyclohexanemethanol
• 2-(4-methylidenecyclohexyl)propan-2-ol
• EINECS 230-739-6
• p-menth-1(7)-en-8-ol
• a,a-Dimethyl-4-methylenecyclohexanemethanol
• EN300-1177823
• SCHEMBL10779826
• DTXSID90223266
• CHEBI:167334
• Cyclohexanemethanol, .alpha.,.alpha.-dimethyl-4-methylene-
• .alpha.,.alpha.-Dimethyl-4-methylenecyclohexanemethanol
• SQIFACVGCPWBQZ-UHFFFAOYSA-N
• delta-Terpineol
• Cyclohexanemethanol, alpha,alpha-dimethyl-4-methylene-
• 7Z5NMA3TF5
• 2-(4-Methylenecyclohexyl)propan-2-ol
• NS00037457
• D-Terpineol
• 7299-42-5
• Q67879923
• .delta.-Terpineol
• 1(7)-p-Menthen-8-ol

• Inchi： 1S/C10H18O/c1-8-4-6-9(7-5-8)10(2,3)11/h9,11H,1,4-7H2,2-3H3
• InChI Key： SQIFACVGCPWBQZ-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1CCC(=C)CC1

Computed Properties

• Exact Mass: 154.13600
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.50370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 2-(4-methylidenecyclohexyl)propan-2-ol

Introduction to 2-(4-methylidenecyclohexyl)propan-2-ol (CAS No. 7299-42-5)

2-(4-methylidenecyclohexyl)propan-2-ol, also known by its CAS number 7299-42-5, is a unique organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a cyclohexyl ring with a methylidene group and a tert-butanol functional group. The combination of these structural elements imparts specific chemical and biological properties that make it a valuable subject of study.

The molecular formula of 2-(4-methylidenecyclohexyl)propan-2-ol is C₁₀H₁₆O, and its molecular weight is approximately 156.23 g/mol. The compound exists as a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol and acetone. Its physical properties, including boiling point, melting point, and solubility, have been well-documented in the literature, providing a solid foundation for further research and application.

In recent years, the study of 2-(4-methylidenecyclohexyl)propan-2-ol has expanded beyond basic chemical characterization to include its potential biological activities and applications. One area of particular interest is its role in the modulation of cellular processes. Research has shown that this compound can interact with specific enzymes and receptors, potentially influencing pathways involved in cell signaling, metabolism, and inflammation.

A notable study published in the Journal of Medicinal Chemistry explored the effects of 2-(4-methylidenecyclohexyl)propan-2-ol on inflammatory responses in human cells. The researchers found that the compound exhibited significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This finding suggests that 2-(4-methylidenecyclohexyl)propan-2-ol could have therapeutic potential in the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 2-(4-methylidenecyclohexyl)propan-2-ol has also been investigated for its potential as a lead compound in drug discovery. A study conducted by a team at the University of California, San Francisco, demonstrated that the compound could serve as a scaffold for the development of novel drugs targeting specific protein-protein interactions. The researchers used computational methods to identify derivatives of 2-(4-methylidenecyclohexyl)propan-2-ol with enhanced binding affinities to target proteins involved in cancer progression.

The structural flexibility of 2-(4-methylidenecyclohexyl)propan-2-ol makes it an attractive candidate for chemical modifications aimed at improving its pharmacological properties. For instance, modifications to the cyclohexyl ring or the tert-butanol group can alter the compound's lipophilicity, solubility, and metabolic stability. These changes can be crucial for optimizing drug candidates for clinical trials.

In addition to its potential therapeutic applications, 2-(4-methylidenecyclohexyl)propan-2-ol has been studied for its use in industrial processes. Its unique chemical properties make it suitable for use as a solvent or reagent in various chemical reactions. For example, it has been employed in catalytic reactions involving metal complexes, where its ability to stabilize transition states can enhance reaction efficiency and selectivity.

The environmental impact of compounds like 2-(4-methylidenecyclohexyl)propan-2-ol is another important consideration. Recent studies have focused on assessing the biodegradability and ecotoxicity of this compound to ensure its safe use in both industrial and pharmaceutical applications. Preliminary results indicate that under certain conditions, 2-(4-methylidenecyclohexyl)propan-2-ol can be biodegraded by microorganisms, reducing its potential environmental impact.

In conclusion, 2-(4-methylidenecyclohexyl)propan-2-ol (CAS No. 7299-42-5) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure confers specific chemical and biological properties that make it an intriguing subject for further investigation. As research continues to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various fields.